Diethyl 3-methyl-5-(pyridin-2-ylcarbamothioylamino)thiophene-2,4-dicarboxylate

• Molecular Formula: C17H19N3O4S2
• Molecular Weight: 393.5 g/mol
• IUPAC Name: diethyl 3-methyl-5-(pyridin-2-ylcarbamothioylamino)thiophene-2,4-dicarboxylate
• InChI: InChI=1S/C17H19N3O4S2/c1-4-23-15(21)12-10(3)13(16(22)24-5-2)26-14(12)20-17(25)19-11-8-6-7-9-18-11/h6-9H,4-5H2,1-3H3,(H2,18,19,20,25)
• InChI Key: YZNJFGWBSZOCQL-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(SC(=C1C)C(=O)OCC)NC(=S)NC2=CC=CC=N2

Description

Diethyl 3-methyl-5-(pyridin-2-ylcarbamothioylamino)thiophene-2,4-dicarboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. This compound is a member of the thiophene family, which is known for its diverse biological activities.

Mechanism of Action

The mechanism of action of Diethyl 3-methyl-5-(pyridin-2-ylcarbamothioylamino)thiophene-2,4-dicarboxylate is not fully understood. However, studies have suggested that this compound exerts its anti-cancer activity by inhibiting the growth and proliferation of cancer cells. This compound also induces apoptosis, which is a process of programmed cell death that is essential for the removal of damaged or abnormal cells from the body.
Biochemical and Physiological Effects:
Studies have shown that Diethyl 3-methyl-5-(pyridin-2-ylcarbamothioylamino)thiophene-2,4-dicarboxylate has several biochemical and physiological effects. This compound has been shown to inhibit the expression of various proteins that are involved in cancer cell growth and proliferation. Additionally, this compound has been shown to induce the expression of certain genes that are involved in the regulation of apoptosis.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using Diethyl 3-methyl-5-(pyridin-2-ylcarbamothioylamino)thiophene-2,4-dicarboxylate in lab experiments is its potent anti-cancer activity. This compound has been shown to be effective against various types of cancer cells, making it a valuable tool for cancer research. However, one of the limitations of using this compound in lab experiments is its complex synthesis method, which can make it difficult to obtain in large quantities.

Future Directions

There are several future directions for the research of Diethyl 3-methyl-5-(pyridin-2-ylcarbamothioylamino)thiophene-2,4-dicarboxylate. One direction is to further investigate the mechanism of action of this compound. Understanding the precise mechanism of action can help researchers develop more effective cancer therapies. Another direction is to explore the potential of this compound in combination with other anti-cancer drugs. Finally, researchers can investigate the potential of this compound in other areas of medicine, such as infectious diseases and inflammation.
Conclusion:
In conclusion, Diethyl 3-methyl-5-(pyridin-2-ylcarbamothioylamino)thiophene-2,4-dicarboxylate is a chemical compound that has shown promising results in various scientific research applications, particularly in the field of cancer research. This compound has potent anti-cancer activity and has several biochemical and physiological effects. While there are limitations to using this compound in lab experiments, there are several future directions for research that can help further our understanding of its potential applications in medicine.

Synthesis Methods

The synthesis of Diethyl 3-methyl-5-(pyridin-2-ylcarbamothioylamino)thiophene-2,4-dicarboxylate is a complex process that involves multiple steps. The first step involves the reaction of 3-methylthiophene-2,4-dicarboxylic acid with thionyl chloride to form the corresponding acid chloride. This acid chloride is then reacted with diethylamine to form the corresponding amide. The amide is then reacted with pyridine-2-carbonyl chloride to form the final product.

Scientific Research Applications

Diethyl 3-methyl-5-(pyridin-2-ylcarbamothioylamino)thiophene-2,4-dicarboxylate has shown promising results in various scientific research applications. One of the primary applications of this compound is in the field of cancer research. Studies have shown that this compound has potent anti-cancer activity against various types of cancer cells, including breast, lung, and colon cancer cells.